Cas no 941927-25-9 (N-(1,3-benzothiazol-2-yl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-(1,3-benzothiazol-2-yl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 941927-25-9
• MF: C₁₉H₁₃FN₄O₃S
• MW: 396.394925832748
• CID: 6462494
• Update Time: 2025-11-01

N-(1,3-benzothiazol-2-yl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-2-yl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide
• 3-Pyridazinecarboxamide, N-2-benzothiazolyl-1-(4-fluorophenyl)-1,6-dihydro-4-methoxy-6-oxo-

• Inchi： 1S/C19H13FN4O3S/c1-27-14-10-16(25)24(12-8-6-11(20)7-9-12)23-17(14)18(26)22-19-21-13-4-2-3-5-15(13)28-19/h2-10H,1H3,(H,21,22,26)
• InChI Key： TVTYGCMLRDVJNU-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC3=CC=CC=C3S2)=O)=NN(C2=CC=C(F)C=C2)C(=O)C=C1OC

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• pka: 6.18±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(1,3-benzothiazol-2-yl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide

Research Briefing on N-(1,3-benzothiazol-2-yl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS: 941927-25-9)

N-(1,3-benzothiazol-2-yl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS: 941927-25-9) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzothiazole and dihydropyridazine scaffold, has shown promising potential in targeting specific biological pathways, particularly in the context of inflammation and oncology. Recent studies have explored its mechanism of action, pharmacokinetics, and therapeutic efficacy, positioning it as a candidate for further drug development.

The synthesis of N-(1,3-benzothiazol-2-yl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide involves a multi-step process that ensures high purity and yield. Key steps include the condensation of 4-fluorophenylhydrazine with a suitably substituted pyridazine derivative, followed by coupling with a benzothiazole moiety. Analytical techniques such as NMR, HPLC, and mass spectrometry have confirmed the structural integrity of the compound, with CAS number 941927-25-9 serving as a unique identifier in chemical databases.

Recent preclinical studies have focused on elucidating the biological targets of this compound. In vitro assays have demonstrated its ability to inhibit specific kinases involved in inflammatory signaling pathways, such as p38 MAPK and JNK. These findings suggest potential applications in treating chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. Additionally, the compound has shown moderate activity against certain cancer cell lines, particularly those with dysregulated kinase activity, highlighting its dual therapeutic potential.

Pharmacokinetic studies of N-(1,3-benzothiazol-2-yl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide have revealed favorable absorption and distribution profiles in rodent models. The compound exhibits good oral bioavailability and a half-life conducive to once-daily dosing. However, challenges remain in optimizing its metabolic stability, as preliminary data indicate rapid clearance via hepatic pathways. Structural modifications are currently being explored to address these limitations while preserving its biological activity.

In summary, N-(1,3-benzothiazol-2-yl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS: 941927-25-9) represents a promising lead compound in the development of novel anti-inflammatory and anticancer agents. Ongoing research aims to further characterize its safety profile, optimize its pharmacokinetic properties, and evaluate its efficacy in advanced disease models. The compound's unique chemical structure and biological activity make it a valuable subject for continued investigation in the field of medicinal chemistry.